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Compound of Interest

Compound Name: AZ7550 Mesylate

Cat. No.: B8069384 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and FAQs for improving the solubility of AZ7550
Mesylate for in vivo studies.

Frequently Asked Questions (FAQs)
Q1: What is AZ7550 Mesylate and what are its key targets?

A1: AZ7550 Mesylate is the trimesylate salt of AZ7550. AZ7550 is an active metabolite of the

EGFR inhibitor, Osimertinib (AZD9291).[1][2] Its primary targets are the Insulin-like Growth

Factor 1 Receptor (IGF-1R), with an IC50 of 1.6 μM, and the Epidermal Growth Factor

Receptor (EGFR).[1][2][3][4]

Q2: I am observing precipitation of AZ7550 Mesylate when preparing my formulation for in vivo

studies. What can I do?

A2: Precipitation is a common issue with poorly soluble compounds. Here are several

strategies to troubleshoot this problem:

Vehicle Selection: Ensure you are using an appropriate vehicle. Co-solvent systems are

often necessary. See the detailed protocols below for recommended formulations that have

been shown to achieve a clear solution.
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Order of Solvent Addition: The order in which you add solvents is critical. Typically, the

compound should first be dissolved in a small amount of an organic solvent like DMSO

before adding aqueous components or other co-solvents.

Sonication and Gentle Warming: To aid dissolution, you can sonicate the solution or gently

warm it to 37°C.[1]

pH Adjustment: The solubility of ionizable compounds can be pH-dependent. While specific

data for AZ7550 Mesylate is limited, exploring buffered solutions may be beneficial.

Use of Solubilizing Excipients: Consider the use of excipients like cyclodextrins (e.g., SBE-β-

CD), which can form inclusion complexes with the drug to enhance solubility.[2] Surfactants

like Tween 80 also help to increase solubility and maintain the stability of the formulation.[5]

[6]

Q3: What are some common vehicles used for poorly soluble compounds like AZ7550
Mesylate for oral administration?

A3: For poorly soluble compounds, especially for oral gavage, common vehicles include:

Aqueous suspensions using suspending agents like carboxymethyl cellulose (CMC).

Solutions with co-solvents such as polyethylene glycol (PEG), propylene glycol, and a small

percentage of DMSO.

Lipid-based formulations, including corn oil.

Formulations containing surfactants like Tween 80 to improve wetting and solubility.[6]

Q4: How should I store my AZ7550 Mesylate stock solutions?

A4: For optimal stability, stock solutions of AZ7550 Mesylate should be aliquoted and stored at

-80°C for up to 6 months or at -20°C for up to 1 month.[1][2] Avoid repeated freeze-thaw cycles.

[1]

Solubility Data
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The following tables summarize the available quantitative solubility data for AZ7550 Mesylate.

It is important to note that comprehensive data in a wide range of individual solvents is not

readily available in the public domain. The data below is for commonly used solvents and

successful co-solvent systems.

Table 1: Solubility in a Single Solvent

Solvent Concentration Appearance

DMSO 25 mg/mL (32.30 mM) Clear Solution

Data sourced from supplier information.[1]

Table 2: Solubility in Co-Solvent Systems for In Vivo Use

Co-Solvent System Achievable Concentration Appearance

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (3.23 mM) Clear Solution

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline
≥ 2.5 mg/mL (3.23 mM) Clear Solution

Data sourced from supplier-provided protocols.[2]

Experimental Protocols
Below are detailed methodologies for preparing AZ7550 Mesylate formulations for in vivo

studies.

Protocol 1: Formulation with SBE-β-CD

This protocol is suitable for achieving a clear solution for administration.

Materials:

AZ7550 Mesylate powder
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DMSO (Dimethyl sulfoxide)

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Saline (0.9% NaCl in sterile water)

Procedure:

Prepare 20% SBE-β-CD in Saline:

Dissolve 2g of SBE-β-CD powder in 10 mL of saline.

Mix until the powder is completely dissolved and the solution is clear.

This solution can be stored at 4°C for up to one week.

Prepare AZ7550 Mesylate Stock Solution:

Prepare a 25 mg/mL stock solution of AZ7550 Mesylate in DMSO.

Prepare Final Formulation (Example for 1 mL):

Take 100 µL of the 25 mg/mL AZ7550 Mesylate stock solution in DMSO.

Add it to 900 µL of the 20% SBE-β-CD in saline solution.

Mix thoroughly until a clear, homogenous solution is obtained. This will result in a final

concentration of 2.5 mg/mL.

Protocol 2: Formulation with PEG300 and Tween-80

This protocol provides an alternative co-solvent system for achieving a clear solution.

Materials:

AZ7550 Mesylate powder

DMSO
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PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl in sterile water)

Procedure:

Prepare AZ7550 Mesylate Stock Solution:

Prepare a 25 mg/mL stock solution of AZ7550 Mesylate in DMSO.

Prepare Final Formulation (Example for 1 mL):

Step 1: Add 100 µL of the 25 mg/mL AZ7550 Mesylate stock solution to 400 µL of

PEG300. Mix thoroughly.

Step 2: To the mixture from Step 1, add 50 µL of Tween-80. Mix until the solution is

homogenous.

Step 3: Add 450 µL of saline to the mixture from Step 2 to reach a final volume of 1 mL.

Mix thoroughly. The final concentration will be 2.5 mg/mL.

Visualizations
Troubleshooting Workflow for Solubility Issues
The following diagram outlines a logical workflow for troubleshooting common solubility

challenges encountered with AZ7550 Mesylate.
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Solubility Troubleshooting Workflow

Start: 
 Precipitation Observed

Is the compound fully dissolved 
 in DMSO initially?

Ensure complete dissolution in DMSO. 
 Use sonication or gentle warming (37°C).

No

Was the correct order of 
 solvent addition followed?

Yes

Follow the specified protocol. 
 Add aqueous/less soluble components last.

No

Is the final concentration too high?

Yes

Try a lower final concentration. 
 Refer to solubility data.

Yes

Consider an alternative formulation. 
 (e.g., Protocol 1 vs. Protocol 2)

No

Success: 
 Clear Solution Achieved

Click to download full resolution via product page

Caption: A step-by-step guide to resolving precipitation issues.
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Signaling Pathways
AZ7550 Mesylate is an inhibitor of IGF-1R and EGFR. The diagrams below illustrate the

simplified signaling cascades associated with these receptors.

EGFR Signaling Pathway
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Caption: Simplified EGFR signaling cascade and point of inhibition.
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Caption: Simplified IGF-1R signaling cascade and point of inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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